Cas no 32768-36-8 (2-Hydroxynicotinaldehyde)

• Product Name: 2-Hydroxynicotinaldehyde
• CAS No: 32768-36-8
• MF: C₆H₅NO₂
• MW: 123.1094
• CID: 5067738
• PubChem ID: 7062196
• Update Time: 2026-03-01

2-Hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxynicotinaldehyde
• 2-Oxo-1,2-dihydro-3-pyridinecarbaldehyde
• 2-oxo-1,2-dihydropyridine-3-carbaldehyde
• 2-oxo-1H-pyridine-3-carbaldehyde
• 2-Hydroxy-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-
• formylpyridone
• hydroxynicotinaldehyde
• 2-hydroxy-3-pyridinecarboxaldehyde
• AB55041
• LS21175
• SY021292
• 2-oxo-1,2-dihydr
• 2Z-0720
• EN300-300807
• Z1198173495
• J-510203
• ALBB-022939
• CS-W003412
• DNTYEVWEOFZXFE-UHFFFAOYSA-N
• 2-Hydroxynicotinaldehyde, 97%
• AC-23747
• MFCD07698588
• 2-oxo-1,2-dihydro-3-pyridinecarbaldehyde, AldrichCPR
• AKOS015856226
• 32768-36-8
• SCHEMBL1413944
• 36404-89-4
• AKOS005070038
• 2-oxo-1,2-dihydro-pyridine-3-carbaldehyde
• 2-oxo-1,2-dihydropyridine-3-carboxaldehyde
• MFCD09909918
• DTXSID10427668
• 2-Hydroxynicotinaldehyde

• Inchi： 1S/C6H5NO2/c8-4-5-2-1-3-7-6(5)9/h1-4H,(H,7,9)
• InChI Key： DNTYEVWEOFZXFE-UHFFFAOYSA-N
• SMILES： O=C1C(C([H])=O)=C([H])C([H])=C([H])N1[H]

Computed Properties

• Exact Mass: 123.032028402g/mol
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxynicotinaldehyde

2-Hydroxynicotinaldehyde: A Comprehensive Overview

2-Hydroxynicotinaldehyde, also known by its CAS number 32768-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of alpha,beta-unsaturated aldehydes, which are known for their versatile chemical properties and wide-ranging applications. In recent years, 2-hydroxynicotinaldehyde has garnered attention due to its potential in drug discovery, particularly in the development of anti-cancer agents and neuroprotective compounds.

The molecular structure of 2-hydroxynicotinaldehyde consists of a pyridine ring with a hydroxyl group at position 2 and an aldehyde group at position 1. This unique arrangement imparts the compound with both aromatic and aldehydic functionalities, making it a valuable substrate for various chemical reactions. The compound's ability to undergo condensation reactions, such as the formation of Schiff bases, has been extensively explored in recent studies. These reactions are pivotal in the synthesis of bioactive molecules, including those with potential anti-inflammatory and anti-diabetic properties.

Recent research has focused on the pharmacokinetic properties of 2-hydroxynicotinaldehyde, particularly its bioavailability and metabolic pathways. Studies have shown that the compound exhibits moderate absorption in vivo, with its metabolites showing promising anti-proliferative effects against cancer cell lines. This finding has led to further investigations into its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 2-hydroxynicotinaldehyde has been explored for its role in food chemistry. The compound is naturally present in certain food products, particularly those subjected to thermal processing. Its presence has been linked to the formation of Maillard reaction products, which contribute to the flavor and color of processed foods. However, recent studies have raised concerns about the potential formation of harmful byproducts during high-temperature processing, prompting further research into its safety profile.

The synthesis of 2-hydroxynicotinaldehyde has also been a topic of interest among chemists. Traditional methods involve multi-step processes that often require harsh reaction conditions. However, advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthesis routes. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of the synthesis process.

Another area of active research is the exploration of 2-hydroxynicotinaldehyde as a precursor for bioactive molecules with antioxidant properties. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative diseases such as Alzheimer's disease. Recent studies have demonstrated that derivatives of 2-hydroxynicotinaldehyde exhibit potent antioxidant activity, making them promising candidates for therapeutic interventions.

Furthermore, 2-hydroxynicotinaldehyde has been investigated for its role in enzyme inhibition. Specifically, it has shown potential as an inhibitor of key enzymes involved in metabolic pathways associated with chronic diseases. This property underscores its potential utility in developing novel therapeutic agents targeting metabolic disorders.

In conclusion, 2-hydroxynicotinaldehyde (CAS 32768-36-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, pharmacology, and food chemistry. As ongoing research continues to uncover new insights into its biological activities and synthetic capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.